Cas no 2228456-50-4 (1-2-(1-benzofuran-5-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(1-benzofuran-5-yl)ethylcyclopropan-1-ol
• CAS No: 2228456-50-4
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 6058328
• PubChem ID: 165780846
• Update Time: 2025-06-07

1-2-(1-benzofuran-5-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-benzofuran-5-yl)ethylcyclopropan-1-ol
• 2228456-50-4
• EN300-1739499
• 1-[2-(1-benzofuran-5-yl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C13H14O2/c14-13(6-7-13)5-3-10-1-2-12-11(9-10)4-8-15-12/h1-2,4,8-9,14H,3,5-7H2
• InChI Key： MZBFNCVYGZSFSK-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=CC3=C(C=CO3)C=2)CC1

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-2-(1-benzofuran-5-yl)ethylcyclopropan-1-ol

Introduction to 1-2-(1-benzofuran-5-yl)ethylcyclopropan-1-ol (CAS No: 2228456-50-4)

1-2-(1-benzofuran-5-yl)ethylcyclopropan-1-ol, identified by the CAS number 2228456-50-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclopropane ring substituted with an ethyl group and a benzofuran moiety, has garnered attention due to its unique structural properties and potential biological activities. The benzofuran component, known for its presence in various natural products and bioactive molecules, suggests possible applications in drug discovery and medicinal chemistry.

The structural framework of 1-2-(1-benzofuran-5-yl)ethylcyclopropan-1-ol consists of a cyclopropane ring connected to an ethyl chain, which is further linked to a benzofuran ring. The cyclopropane ring is a strained three-membered heterocycle that often serves as a key pharmacophore in medicinal chemistry due to its ability to adopt a conformation that facilitates interactions with biological targets. The benzofuran moiety, on the other hand, is known for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Among these, benzofuran derivatives have been extensively studied for their potential therapeutic applications. The compound 1-2-(1-benzofuran-5-yl)ethylcyclopropan-1-ol represents a novel derivative that combines the structural features of both cyclopropane and benzofuran, offering a unique scaffold for further chemical modification and biological evaluation.

In the context of drug discovery, the synthesis and characterization of this compound are crucial steps toward understanding its potential biological activities. The presence of the benzofuran ring suggests that it may exhibit properties similar to those observed with other benzofuran derivatives, such as inhibitory effects on enzymes or receptors involved in disease pathways. Additionally, the cyclopropane ring's strain energy can be exploited to enhance binding affinity to biological targets.

The synthesis of 1-2-(1-benzofuran-5-yl)ethylcyclopropan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the cyclopropane ring, the introduction of the ethyl group, and the coupling of the benzofuran moiety. Each step must be meticulously controlled to avoid side reactions and impurities that could affect subsequent biological testing.

Once synthesized, the compound undergoes rigorous analytical characterization to confirm its structure and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify the molecular structure and assess impurity levels. These analytical methods are essential for ensuring that the compound meets the required standards for biological testing.

The biological evaluation of 1-2-(1-benzofuran-5-yl)ethylcyclopropan-1-ol involves testing its activity against various biological targets relevant to human health. This includes assessing its interaction with enzymes, receptors, and other biomolecules involved in disease pathways such as inflammation, cancer, and neurodegeneration. Initial studies may focus on in vitro assays to screen for potential activity followed by more comprehensive in vivo studies if promising results are obtained.

One area of interest is the potential anti-inflammatory properties of this compound. Benzofuran derivatives have been shown to inhibit inflammatory pathways by targeting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The cyclopropane ring's ability to adopt multiple conformations may also enhance binding interactions with these enzymes, leading to increased inhibitory activity.

Another potential application is in the field of oncology. Some benzofuran derivatives have demonstrated anticancer effects by interfering with key signaling pathways involved in tumor growth and progression. The unique structural features of 1-2-(1-benzofuran-5-yl)ethylcyclopropan-1-ol may make it a promising candidate for further development as an anticancer agent.

The compound's potential as a central scaffold for drug design is also worth mentioning. By modifying different parts of the molecule, researchers can fine-tune its properties to enhance bioavailability, selectivity, and efficacy. This flexibility makes it an attractive candidate for further exploration in medicinal chemistry.

In conclusion, 1-2-(1-benzofuran-5-ylyl)cyclopropanecarboxylic acid ethyl ester (CAS No: 2228456-50-4) is a compound with significant potential in pharmaceutical research. Its unique structural features and combination of pharmacophores make it an interesting candidate for further study in drug discovery. As research continues to uncover new applications for heterocyclic compounds like benzofurans and cyclopropanes, compounds such as this one will continue to play a crucial role in developing novel therapeutic agents.